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Compound of Interest

Compound Name: Carvoxime

Cat. No.: B7783262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carvoxime, a

compound of interest in various chemical and pharmaceutical research fields. While

quantitative solubility data for carvoxime is not extensively available in public literature, this

guide compiles existing qualitative information and leverages data from the structurally similar

compound, carvone, to provide valuable insights. Furthermore, it outlines detailed experimental

protocols for determining solubility and presents a visual workflow to aid in experimental

design.

Introduction to Carvoxime and its Solubility
Carvoxime (C₁₀H₁₅NO) is an oxime derivative of carvone. Its chemical structure, featuring both

a polar oxime group and a larger, non-polar terpene backbone, suggests a varied solubility

profile in different organic solvents. Understanding the solubility of carvoxime is crucial for a

range of applications, including synthesis, purification, formulation development, and in vitro/in

vivo studies.

Initial research indicates that carvoxime is generally soluble in most common organic solvents.

Qualitative reports suggest its solubility in solvents such as tetrahydrofuran (THF), chloroform

(CHCl₃), benzene, xylene, diethyl ether, and 1,2-dichloroethane. Additionally, studies have

mentioned dissolving carvoxime in ethanol and d-limonene, with one source noting its high

solubility in all organic solvents tested.
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Quantitative Solubility Data
Precise, quantitative solubility data for carvoxime across a range of organic solvents and

temperatures is not readily found in peer-reviewed literature. However, to provide a useful

reference for researchers, the following table summarizes the quantitative solubility of carvone,

a structurally analogous ketone. It is important to note that while carvone's solubility can offer a

reasonable approximation, experimental determination for carvoxime is essential for precise

applications.

Table 1: Quantitative Solubility of Carvone in Various Solvents

Solvent Temperature (°C) Solubility Notes

70% Ethanol Ambient 1:2 (v/v)
Indicates high

miscibility.

60% Ethanol Ambient 1:5 (v/v)
Soluble, but less so

than in 70% ethanol.

50% Ethanol Ambient 1:17 (v/v)

Demonstrates

decreasing solubility

with lower ethanol

concentration.

Ether Ambient Soluble [1][2]

Chloroform Ambient Soluble [1][2]

Propylene Glycol Ambient Soluble [2]

Mineral Oils Ambient Soluble [2]

Xylene 20 250,000 mg/L [3][4]

Glycerol Ambient Insoluble [2]

Note: This data is for carvone and should be used as an estimation for carvoxime's solubility.

Experimental verification is highly recommended.

Experimental Protocols for Solubility Determination
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For researchers requiring precise solubility data for carvoxime, the following experimental

protocols, based on established methodologies for organic compounds, are recommended.

The Shake-Flask Method (Thermodynamic Solubility)
This is a widely accepted method for determining the equilibrium solubility of a compound.

Protocol:

Preparation: Add an excess amount of carvoxime to a known volume of the desired organic

solvent in a sealed, screw-cap vial. The presence of undissolved solid is crucial to ensure

saturation.

Equilibration: Place the vials in a constant temperature shaker bath. Agitate the samples for

a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The

temperature should be precisely controlled.

Phase Separation: After equilibration, cease agitation and allow the solid to settle. To ensure

complete separation of the solid from the saturated solution, centrifugation of the vials is

recommended.

Sampling: Carefully withdraw a known volume of the clear supernatant.

Quantification: Dilute the aliquot with a suitable solvent and analyze the concentration of

dissolved carvoxime using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Gas Chromatography (GC).

Calculation: The solubility is calculated from the measured concentration and the dilution

factor, and is typically expressed in units such as g/L, mg/mL, or mol/L.

Gravimetric Method
This method is straightforward and relies on the direct measurement of the mass of the

dissolved solute.

Protocol:
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Saturation: Prepare a saturated solution of carvoxime in the chosen solvent at a specific

temperature, as described in the shake-flask method.

Filtration: Filter the saturated solution through a pre-weighed, fine-pore filter to remove all

undissolved solid.

Evaporation: Accurately measure a known volume of the clear filtrate into a pre-weighed

container. Carefully evaporate the solvent under controlled conditions (e.g., in a vacuum

oven at a temperature that does not degrade the carvoxime).

Weighing: Once the solvent is completely removed, weigh the container with the dried

carvoxime residue.

Calculation: The solubility is calculated by subtracting the initial weight of the container from

the final weight and dividing by the volume of the filtrate used.

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility of an organic

compound like carvoxime.
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Workflow for Carvoxime Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis & Calculation

Weigh excess Carvoxime

Add to known volume of organic solvent

Agitate at constant temperature (24-72h)

Centrifuge to pellet solid

Withdraw clear supernatant

Dilute aliquot

Quantify concentration (e.g., HPLC)

Calculate Solubility (g/L, mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of carvoxime solubility.

Conclusion
While specific quantitative solubility data for carvoxime remains a gap in the scientific

literature, this guide provides a foundational understanding for researchers. The qualitative

information, coupled with quantitative data for the analogue carvone, offers a strong starting

point for experimental design. The detailed protocols for the shake-flask and gravimetric

methods provide a clear path for obtaining precise and reliable solubility data. It is imperative

for researchers working with carvoxime to perform their own solubility determinations to

ensure the accuracy of their work, particularly in sensitive applications such as drug

development and formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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